5-(4-chlorophenyl)-3-hydroxy-4-(4-isopropoxybenzoyl)-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one
5-(4-chlorophenyl)-3-hydroxy-4-(4-isopropoxybenzoyl)-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0714351
InChI:
InChI=1S/C23H20ClN3O4S/c1-12(2)31-17-10-6-15(7-11-17)20(28)18-19(14-4-8-16(24)9-5-14)27(22(30)21(18)29)23-26-25-13(3)32-23/h4-12,19,28H,1-3H3/b20-18+
SMILES:
CC1=NN=C(S1)N2C(C(=C(C3=CC=C(C=C3)OC(C)C)O)C(=O)C2=O)C4=CC=C(C=C4)Cl
Molecular Formula:
C23H20ClN3O4S
Molecular Weight:
469.9 g/mol
5-(4-chlorophenyl)-3-hydroxy-4-(4-isopropoxybenzoyl)-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one
CAS No.:
Cat. No.: VC0714351
Molecular Formula: C23H20ClN3O4S
Molecular Weight: 469.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C23H20ClN3O4S |
|---|---|
| Molecular Weight | 469.9 g/mol |
| IUPAC Name | (4E)-5-(4-chlorophenyl)-4-[hydroxy-(4-propan-2-yloxyphenyl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione |
| Standard InChI | InChI=1S/C23H20ClN3O4S/c1-12(2)31-17-10-6-15(7-11-17)20(28)18-19(14-4-8-16(24)9-5-14)27(22(30)21(18)29)23-26-25-13(3)32-23/h4-12,19,28H,1-3H3/b20-18+ |
| Standard InChI Key | WGOAAUYWKXDRCH-CZIZESTLSA-N |
| Isomeric SMILES | CC1=NN=C(S1)N2C(/C(=C(/C3=CC=C(C=C3)OC(C)C)\O)/C(=O)C2=O)C4=CC=C(C=C4)Cl |
| SMILES | CC1=NN=C(S1)N2C(C(=C(C3=CC=C(C=C3)OC(C)C)O)C(=O)C2=O)C4=CC=C(C=C4)Cl |
| Canonical SMILES | CC1=NN=C(S1)N2C(C(=C(C3=CC=C(C=C3)OC(C)C)O)C(=O)C2=O)C4=CC=C(C=C4)Cl |
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